p-Hydroxybenzoic acid esters
p-Hydroxybenzoic Acid Esters are a class of organic compounds derived from p-hydroxybenzoic acid through esterification reactions. These esters are widely used in the pharmaceutical and cosmetic industries due to their stability, solubility, and potential antimicrobial properties.
Structurally, these compounds typically consist of a phenolic hydroxyl group attached to a benzoic acid moiety, which is then esterified with various alcohols or other reactive groups. The substitution pattern on the benzene ring can vary, leading to different functional derivatives with distinct chemical and biological activities.
In pharmaceutical applications, p-hydroxybenzoate esters are commonly used as excipients in drug formulations. They serve as preservatives, stabilizers, and solubilizing agents, enhancing the efficacy and shelf life of medications. Additionally, these compounds play a crucial role in the formulation of topical creams, lotions, and other personal care products due to their skin compatibility and soothing properties.
Due to their versatile nature, p-hydroxybenzoic acid esters are indispensable in both industrial and consumer chemical applications.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
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3-Ethyl-5,7-dihydroxy-3,6-dimethyl-1(3H)-isobenzofuranone; (S)-form, 5-O-(2,4-Dihydroxy-6-methylbenzoyl) | 2025356-42-5 | C20H20O7 |
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Orsellide A; 1-Demethoxy, 1,2-didehydro | 884319-26-0 | C14H14O7 |
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Orsellide A; 1-Demethoxy, 1,2-didehydro, 4-deoxy | 884319-36-2 | C14H14O6 |
Related Literature
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Abir L. Banerjee,Shakila Tobwala,Manas K. Haldar,Michael Swanson,Bidhan C. Roy,Sanku Mallik,D. K. Srivastava Chem. Commun., 2005, 2549-2551
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Michael J. Watts,Darren J. Beriro,Elliott M. Hamilton,Giovanni S. Leonardi,Tony Fletcher,Rebecca M. Close,David A. Polya Environ. Sci.: Processes Impacts, 2017,19, 517-527
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Marta Meazza,Martin Kamlar,Lucie Jašíková,Bedřich Formánek,Andrea Mazzanti,Jana Roithová,Jan Veselý,Ramon Rios Chem. Sci., 2018,9, 6368-6373
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Xiuli Dong,Xueying Liu,Xiangming Chen RSC Adv., 2018,8, 18549-18559
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Elias Nakouzi,Pamela Knoll,Oliver Steinbock Chem. Commun., 2016,52, 2107-2110
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Xinjiang Cao,Jun Zhang,Chengjie Wang,Yanyan Zhu,Gang Li CrystEngComm, 2012,14, 4357-4368
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